Cas no 1001519-30-7 (4-chloro-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-amine
• CAS No: 1001519-30-7
• MF: C₁₀H₈Cl₃N₃
• MW: 276.549618721008
• MDL: MFCD03422543
• CID: 2951916
• PubChem ID: 7019301
• Update Time: 2025-08-03

4-chloro-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-氯-1-(3,4-二氯苄基)-1H-吡唑-3-胺
• AKOS B014409
• ART-CHEM-BB B014409
• 4-CHLORO-1-(3,4-DICHLOROBENZYL)-1H-PYRAZOL-3-AMINE
• 4-CHLORO-1-(3,4-DICHLORO-BENZYL)-1H-PYRAZOL-3-YLAMINE
• 1H-pyrazol-3-amine, 4-chloro-1-[(3,4-dichlorophenyl)methyl
• 4-chloro-1-[(3,4-dichlorophenyl)methyl]pyrazol-3-amine
• BBL037364
• STK313233
• 4-chloro-1-[(3,4-dichlorophenyl)methyl]-1H-pyrazol-3-amine
• 1H-pyrazol-3-amine, 4-chloro-1-[(3,4-dichlorophenyl)methyl]-
• 4-Chloro-1-(3,4-dichlorobenzyl)-1,2-dihydro-3h-pyrazol-3-imine
• ALBB-011676
• VS-14100
• EN300-228686
• C10H8Cl3N3
• 1001519-30-7
• AKOS000305166
• CS-0268858
• 4-chloro-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-amine

• MDL： MFCD03422543
• Inchi： 1S/C10H8Cl3N3/c11-7-2-1-6(3-8(7)12)4-16-5-9(13)10(14)15-16/h1-3,5H,4H2,(H2,14,15)
• InChI Key： NRHGKJPPKPFQPX-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 274.978380Da
• Monoisotopic Mass: 274.978380Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.8

4-chloro-1-(3,4-dichlorobenzyl)-1H-pyrazol-3-amine Security Information

• HazardClass：IRRITANT